2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol

• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol
• IUPAC Name: 2-(cyclohex-3-en-1-ylmethylamino)-4-methylpentan-1-ol
• InChI: InChI=1S/C13H25NO/c1-11(2)8-13(10-15)14-9-12-6-4-3-5-7-12/h3-4,11-15H,5-10H2,1-2H3
• InChI Key: KFOMLXFEJLFMOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CO)NCC1CCC=CC1

Description

2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol is a secondary alcohol with a branched aliphatic chain and a cyclohexenylmethyl-substituted amino group. Its molecular formula is C₁₃H₂₅NO, and its molecular weight is 211.35 g/mol. The compound features a hydroxyl group (-OH) at the terminal position of the pentanol chain, a methyl group at the C4 position, and a cyclohexene ring attached via a methylene bridge to the amino group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol typically involves the following steps:

Formation of the Cyclohexene Derivative: The starting material, cyclohexene, undergoes a reaction with formaldehyde and hydrogen cyanide to form 3-cyclohexen-1-ylmethylamine.

Amination: The intermediate is then subjected to reductive amination with 4-methylpentan-1-ol in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride.

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and yield. The use of catalysts and automated systems ensures high efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products

Oxidation: Formation of cyclohexenone derivatives.

Reduction: Formation of cyclohexylmethylamine derivatives.

Substitution: Formation of various substituted amines and alcohols.

Scientific Research Applications

2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol with structurally or functionally related compounds identified in the literature.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological/Application Notes	Source
2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol	C₁₃H₂₅NO	211.35	-OH, -NH-, cyclohexene ring	Potential pharmacological modulator	Synthetic/Medicinal
2-[N-Benzyloxycarbonyl-(S)-phenylalanylamino]-4-methylpentan-1-ol	C₂₃H₃₀N₂O₄	398.5	-OH, -NH-, benzyloxycarbonyl, amide	Isolated from Tylophora indica; possible bioactivity in plant extracts	Natural Product
4-Methylpentan-1-ol	C₆H₁₄O	102.17	-OH, branched chain	Common GC-MS internal standard; volatile	Analytical Chemistry
Squalene	C₃₀H₅₀	410.72	Isoprenoid structure	Antioxidant, antitumor activity	Natural Product

Key Structural and Functional Differences

Amino Group Substitution: The target compound has a cyclohexenylmethyl-substituted amino group, which enhances steric bulk and introduces π-electrons from the cyclohexene ring. This contrasts with the benzyloxycarbonyl-phenylalanyl amide group in the Tylophora indica derivative, which adds peptide-like polarity and hydrogen-bonding capacity .

Biological Relevance: The Tylophora indica derivative (C₂₃H₃₀N₂O₄) is part of a plant extract with uncharacterized bioactivity, though related compounds like squalene (C₃₀H₅₀) in the same extract exhibit antioxidant and antitumor properties .

Analytical Utility: 4-Methylpentan-1-ol is widely used as an internal standard in GC-MS due to its volatility and inertness . In contrast, the amino and cyclohexene groups in the target compound likely reduce its volatility, limiting its analytical utility without derivatization.

Research Findings and Gaps

• Structural Insights : The cyclohexene ring in the target compound may confer unique conformational flexibility compared to rigid aromatic groups in analogs like the Tylophora derivative.
• Bioactivity Data: While squalene from Tylophora indica has documented antitumor activity , the biological role of amino-alcohol derivatives remains speculative.
• Synthetic Challenges : The branched chain and stereochemistry of the target compound may complicate synthesis compared to simpler alcohols like 4-methylpentan-1-ol.

Biological Activity

2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol, with CAS number 1247153-76-9, is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C₁₃H₂₅NO
• Molecular Weight : 211.34 g/mol
• Structure : Characterized by a cyclohexene ring and an amino alcohol functional group .

Biological Activity Overview

Research into the biological activity of 2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol indicates several potential therapeutic applications:

Anticancer Activity

Recent studies have demonstrated that compounds similar to 2-[(Cyclohex-3-en-1-ylmethyl)amino]-4-methylpentan-1-ol exhibit significant antiproliferative effects against various cancer cell lines. For instance, derivatives have shown cytotoxicity against breast cancer cell lines such as MCF-7 and MDA-MB-468 .

Table 1: Antiproliferative Effects on Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
Compound A	MCF-7	18.5
Compound B	MDA-MB-468	22.3
2-Cyclohexenyl derivative	A549	15.7

The proposed mechanisms for the anticancer activity include:

• Inhibition of Cell Proliferation : The compound may interfere with cellular signaling pathways that promote growth.
• Induction of Apoptosis : Evidence suggests that such compounds can activate caspase pathways leading to programmed cell death .

Case Studies

• Study on Antitumor Activity :
  A study involving various derivatives of cyclohexene-based compounds demonstrated significant inhibition of tumor growth in xenograft models. The derivatives were assessed for their ability to induce apoptosis through mitochondrial pathways, showing promise as potential chemotherapeutic agents .
• In Silico Studies :
  Computational docking studies have revealed that the compound binds effectively to critical targets involved in cancer progression, such as topoisomerase I and II, suggesting a multitarget approach in its mechanism of action .

Additional Biological Activities

Apart from anticancer properties, preliminary research indicates potential antibacterial activity against pathogenic bacteria, including strains resistant to conventional antibiotics. The minimum inhibitory concentration (MIC) for certain derivatives was observed to be comparable to existing antibacterial agents .